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Compound of Interest

Compound Name: Trimethyl((2-methylallyl)oxy)silane

Cat. No.: B3179361

In-depth Technical Guide: Trimethyl((2-
methylallyl)oxy)silane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound
Trimethyl((2-methylallyl)oxy)silane, focusing on its Chemical Abstracts Service (CAS)
number and its key physical properties. Due to the limited availability of comprehensive
experimental data in publicly accessible databases, this guide synthesizes information from
various sources to provide the most accurate and up-to-date information for research and
development applications.

Chemical Identification and Physical Properties

Trimethyl((2-methylallyl)oxy)silane, a member of the organosilicon compound family, is
characterized by a trimethylsilyl group bonded to a 2-methylallyl group through an oxygen
atom. The systematic IUPAC name for this compound is Silane, trimethyl[(2-methyl-2-propen-1-

yl)oxy]-.

While extensive experimental data for this specific compound is not readily available, data for
structurally similar compounds provides valuable context. For instance, the isomeric
Trimethyl[(2-methylprop-1-en-1-yl)oxy]silane has a reported CAS number of 6651-34-9 and a
molecular weight of 144.29 g/mol .[1] Another related compound, Trimethyl(2-
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propenyloxy)silane (also known as Allyloxytrimethylsilane), which lacks the methyl substituent
on the allyl group, has a CAS number of 18146-00-4 and a molecular weight of 130.262 g/mol .

[2](3]

A summary of the available and related data is presented in the table below for comparative
analysis.

Property Value Notes

Trimethyl((2-
methylallyl)oxy)silane

Chemical Name

) Silane, trimethyl[(2-methyl-2-
Systematic Name
propen-1-yl)oxy]-

Not definitively available in

CAS Number
searched resources
Molecular Formula C7H160Si
Molecular Weight 144.29 g/mol Calculated
Boiling Point Data not available
Density Data not available
Refractive Index Data not available

Experimental Protocols

Detailed experimental protocols for the synthesis of Trimethyl((2-methylallyl)oxy)silane are
not widely published. However, a general approach for the synthesis of similar allyloxysilanes
involves the reaction of the corresponding alcohol with a trimethylsilylating agent.

A plausible synthetic route would involve the reaction of 2-methyl-2-propen-1-ol with a suitable
trimethylsilylating agent, such as chlorotrimethylsilane, in the presence of a base to neutralize
the HCI byproduct. The reaction would likely be carried out in an inert solvent.

General Silylation Reaction Workflow:
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General Synthesis Workflow for Alkoxysilanes

Reactants:

Ry Workup: I 2
- Alcohol (e.qg., 2-methyl-2-propen-1-ol) o Reaction ol Eilteat - Purification Final Product:
- Silylating Agent (e.g., Chlorotrimethylsilane) " (in inert solvent) o F'I_'ngnnos;szrs?i\%%?wt "1 (e.g., Distillation) Trimethyl((2-methylallyl)oxy)silane

- Base (e.g., Triethylamine)
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Caption: A generalized workflow for the synthesis of alkoxysilanes.

Logical Relationship for Compound
Characterization

The process of identifying and characterizing a chemical compound like Trimethyl((2-
methylallyl)oxy)silane follows a logical progression from initial identification to detailed
property analysis. This workflow is crucial for ensuring the accuracy of the data obtained.

Workflow for Chemical Identification and Characterization
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Caption: Logical workflow for identifying and characterizing a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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